((3S,4R)-1-Benzyl-4-(4-fluorophenyl)piperidin-3-yl)methanol

• Molecular Formula: C19H22FNO
• Molecular Weight: 299.4 g/mol
• IUPAC Name: [1-benzyl-4-(4-fluorophenyl)piperidin-3-yl]methanol
• InChI: InChI=1S/C19H22FNO/c20-18-8-6-16(7-9-18)19-10-11-21(13-17(19)14-22)12-15-4-2-1-3-5-15/h1-9,17,19,22H,10-14H2
• InChI Key: AELJBFRPEBTCSA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC(C1C2=CC=C(C=C2)F)CO)CC3=CC=CC=C3

Description

((3S,4R)-1-Benzyl-4-(4-fluorophenyl)piperidin-3-yl)methanol: is a chemical compound with the molecular formula C12H16FNO and a molecular weight of 209.26 g/mol .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of ((3S,4R)-1-Benzyl-4-(4-fluorophenyl)piperidin-3-yl)methanol typically involves the following steps :

Starting Materials: The synthesis begins with the appropriate benzyl and fluorophenyl precursors.

Reaction Conditions: The reaction is carried out in a solvent such as methylene chloride, with triethylamine and di-tert-butyl dicarbonate as reagents.

Procedure: The reaction mixture is stirred at ambient temperature for approximately 20 hours and then concentrated in vacuo to obtain the desired product.

Industrial Production Methods: Industrial production methods for this compound are not well-documented in the available literature. the general approach would involve scaling up the laboratory synthesis procedures with appropriate modifications to ensure safety, efficiency, and cost-effectiveness.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: This compound can undergo oxidation reactions, typically using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: Substitution reactions, particularly nucleophilic substitutions, can occur with reagents like sodium methoxide or potassium tert-butoxide.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Sodium methoxide in methanol.

Major Products:

Oxidation: The major products are typically carboxylic acids or ketones.

Reduction: The major products are usually alcohols or amines.

Substitution: The major products depend on the substituent introduced, such as ethers or esters.

Scientific Research Applications

Chemistry:

• Used as an intermediate in the synthesis of more complex organic molecules .

Biology:

• Investigated for its potential interactions with biological receptors and enzymes .

Medicine:

• Explored as a potential pharmaceutical agent, particularly in the development of antidepressants and other central nervous system-active drugs .

Industry:

• Utilized in the production of high-value chemicals and materials .

Mechanism of Action

The mechanism of action of ((3S,4R)-1-Benzyl-4-(4-fluorophenyl)piperidin-3-yl)methanol involves its interaction with specific molecular targets and pathways . It is believed to modulate neurotransmitter systems, particularly serotonin and dopamine pathways, which are crucial for its potential antidepressant effects .

Comparison with Similar Compounds

Paroxetine Hydrochloride: A well-known antidepressant with a similar piperidine structure.

Fluoxetine: Another antidepressant with a fluorophenyl group.

Sertraline: Contains a similar benzyl group and is used as an antidepressant.

Uniqueness:

((3S,4R)-1-Benzyl-4-(4-fluorophenyl)piperidin-3-yl)methanol: stands out due to its specific stereochemistry and the presence of both benzyl and fluorophenyl groups, which contribute to its unique pharmacological profile.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

58 ml (203 mmol) of sodium dihydrido-bis-(2-methoxy-ethoxy)aluminate (70% in toluene) were added dropwise under argon at room temperature while stirring to a solution of 17.4 g (58.5 mmol) of (RS)-[1-benzyl-4-(4-fluoro-phenyl)-1,2,3,6-tetrahydro-pyridin-3-yl]-methanol in 580 ml of absolute toluene. Subsequently, the mixture was stirred at 80° C. for 4 hours. 100 ml of water were added dropwise to the reaction mixture at room temperature, with working-up thereafter being carried out by extraction with water and ethyl acetate. The crude product was chromatographed on silica gel with hexane and ethyl acetate as the eluent. There were obtained 3.90 g (44% of theory) of (3RS,4SR)-[1-benzyl-4-(4-fluoro-phenyl)-piperidin-3-yl]-methanol; MS: 300 (M+H)+.